Cas no 2011057-25-1 ((1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine)

• Product Name: (1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine
• CAS No: 2011057-25-1
• MF: C₁₄H₂₃NS
• MW: 237.404122591019
• CID: 5748426
• PubChem ID: 165494420
• Update Time: 2025-05-24

(1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-cyclohexylpropan-2-yl)[(thiophen-3-yl)methyl]amine
• 2011057-25-1
• EN300-1178394
• (1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine

• Inchi： 1S/C14H23NS/c1-12(9-13-5-3-2-4-6-13)15-10-14-7-8-16-11-14/h7-8,11-13,15H,2-6,9-10H2,1H3
• InChI Key： YGEHNNXRUTZPCZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC(C)CC1CCCCC1

Computed Properties

• Exact Mass: 237.15512091g/mol
• Monoisotopic Mass: 237.15512091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 40.3Ų

Additional information on (1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine

Introduction to (1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine and Its Applications in Chemical Biology

(1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine, with the CAS number 2011057-25-1, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research and development. The compound's structure consists of a cyclohexyl-substituted propan-2-yl group linked to a thiophen-3-ylmethylamine moiety, which contributes to its distinct chemical properties and reactivity.

The< strong> thiophen-3-yl moiety is particularly noteworthy, as thiophene derivatives are widely recognized for their role in various biological processes and have been extensively studied for their pharmacological properties. Thiophenes, a class of heterocyclic compounds, are known for their stability and versatility in forming complex molecular architectures. In particular, the< strong> thiophen-3-yl group in this compound may contribute to its interaction with biological targets, making it a valuable scaffold for drug discovery.

The< strong> cyclohexylpropan-2-yl group adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and overall bioavailability. This structural feature is often exploited in medicinal chemistry to optimize pharmacokinetic profiles. The combination of these two functional groups makes (1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The< strong> thiophen-3-ylmethylamine moiety has shown potential in interacting with receptors and enzymes involved in neurodegenerative diseases. For instance, studies have demonstrated that certain thiophene derivatives can exhibit neuroprotective effects by inhibiting oxidative stress and inflammation. The presence of this moiety in (1-cyclohexylpropan-2-yl)(thiophen-3-yl)methylamine suggests that it may have similar properties, making it a potential lead compound for further exploration.

Additionally, the< strong> cyclohexylpropan-2-yl group can influence the molecule's ability to cross the blood-brain barrier, which is crucial for the treatment of central nervous system disorders. By optimizing this structural feature, researchers can enhance the compound's bioavailability and improve its therapeutic efficacy. The synergistic effect of both the< strong> thiophen-3-yl and< strong> cyclohexylpropan-2-y1methylamine groups makes this compound an intriguing candidate for further pharmacological studies.

The synthesis of (1-cyclohexylpropan-2-yll)(thiophen-l)-methylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework of this compound. These methods ensure high yield and purity, which are essential for subsequent biological evaluations.

In conclusion, (1-cyclohexyIpropa-n-ZH)l(thiophen-l)-methylamine (CAS no. 2011057 25 1) is a structurally unique compound with potential applications in chemical biology and pharmaceutical research. Its combination of a< strong>cycIohexyIpropa-n-ZH)methylamine group and a< strong thiophen-l)-methylamine moiety makes it an attractive scaffold for drug discovery. Further studies are warranted to explore its pharmacological properties and therapeutic potential.